Cas no 59-00-7 (Xanthurenic acid)

Xanthurenic acid Properties

Names and Identifiers

• 4,8-Dihydroxyquinoline-2-carboxylic acid
• Xanthurenic acid
• 4,8-Dihydroxyquinaldic acid
• 4,8-dihydroxy-2-Quinolinecarboxylic acid
• 8-hydroxy-4-oxo-1H-quinoline-2-carboxylic acid
• XANTHURENIC ACID(RG)
• Xanthuric acid
• 8-Hydroxykynurenic acid
• Xanthurenate
• 4,8-Dihydroxyquinaldinic acid
• 2-Quinolinecarboxylic acid, 4,8-dihydroxy-
• C10H7NO4
• NSC401570
• 58LAB1BG8J
• QUINALDIC ACID, 4,8-DIHYDROXY-
• FBZONXHGGPHHIY-UHFFFAOYSA-N
• 8-hyd
• 4-oxoxanthurenic acid
• AS-56782
• HY-W014666
• s4774
• BDBM50113313
• HMS1921G08
• SPECTRUM1500754
• HB0659
• 8-Hydroxykynurenate
• Xanthurenate; 8-Hydroxykynurenic acid; 4,8-Dihydroxyquinaldic acid
• AM20061355
• 59-00-7
• X0054
• SCHEMBL379760
• Quinoline-2-carboxylic acid, 4,8-dihydroxy-
• Q5961262
• NSC-401570
• NSC 401570
• XANTHURENIC ACID [MI]
• Xanthurate
• CCG-38363
• NINDS_000262
• 4,8-dihydroxyquinolin-2-carboxylsyre
• HMS3885N22
• NCGC00094846-03
• NCGC00094846-01
• SB72014
• HMS500N04
• SR-05000002445
• KBioSS_000733
• CS-W015382
• DTXSID90207728
• BRN 0185954
• MFCD00006754
• gametocyte activating factor (GAF)
• KBio2_000733
• 4,8-dihydroxy-Quinaldate
• Quinaldic acid,8-dihydroxy-
• Spectrum2_000158
• X-1500
• KBio3_001046
• 4,8-Dihydroxyquinoline-2-carboxylate
• SDCCGMLS-0066616.P001
• CHEMBL312535
• NCGC00094846-04
• AKOS015894330
• Spectrum3_000143
• 4,8-dihydroxyquinoline-2-carboxylic
• UNII-58LAB1BG8J
• 4,8-dihydroxyquinolinium-2-carboxylate
• B5FF212D-76CB-4875-8A36-C67D8E69489C
• C02470
• NCGC00094846-05
• BP-10912
• FT-0631263
• Spectrum4_000117
• KBio2_003301
• CCRIS 4429
• WLN: T66 BNJ CVQ EQ JQ
• 4,8-Dihydroxy-quinoline-2-carboxylic acid anion
• SR-05000002445-1
• KBioGR_000474
• 2-Quinolinecarboxylic acid,8-dihydroxy-
• KBio1_000262
• CHEBI:10072
• BIDD:GT0640
• Oxoxanthurenate
• Oprea1_107134
• LS-139872
• CU-01000012491-3
• Spectrum_000253
• SPBio_000296
• Spectrum5_001562
• NCGC00094846-02
• EINECS 200-410-1
• KBio2_005869
• 4,8-dihydroxy-Quinaldic acid
• AKOS003237896
• BSPBio_001846
• 4,8-Dihydroxyquinaldinate
• IDI1_000262
• BRD-K07327532-001-03-6
• A832107
• 4,8-Dihydroxy-quinoline-2-carboxylic acid(Xanthurenate)
• 4,8-Dihydroxyquinaldate
• DivK1c_000262
• 4,8-Dihydroxy-2-quinolinecarboxylate
• Xanthurenic acid, 96%
• 4KL
• NS00014990
• 8-hydroxy-4-oxo-1,4-dihydroquinoline-2-carboxylic acid
• 67283-71-0
• DB-053303
• +Expand

• MDL： MFCD00006754
• InChIKey： FBZONXHGGPHHIY-UHFFFAOYSA-N
• Inchi： 1S/C10H7NO4/c12-7-3-1-2-5-8(13)4-6(10(14)15)11-9(5)7/h1-4,12H,(H,11,13)(H,14,15)
• SMILES： O([H])C1=C([H])C([H])=C([H])C2C(C([H])=C(C(=O)O[H])N([H])C=21)=O
• BRN： 0185954

Computed Properties

• Exact Mass: 205.03800
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 205.038
• Heavy Atom Count: 15
• Complexity: 336
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Tautomer Count: 13
• Surface Charge: 0
• Topological Polar Surface Area: 86.6

Experimental Properties

• LogP: 1.34420
• PSA: 90.65000
• Merck: 10068
• Refractive Index: 1.5600 (estimate)
• Boiling Point: 343.83°C (rough estimate)
• Melting Point: 297-298 °C (dec.) (lit.)
• Flash Point: 205.8°C
• Color/Form: Sulfur yellow crystals.
• Solubility: Soluble in alkali hydroxide, alkali carbonate solution and hot dilute hydrochloric acid, insoluble in water. It is red in case of Millon reagent, ruby red in case of alkali metal diazobenzenesulfonate, green in case of ferrous sulfate, and green in case of ferrous sulfate after dissolving in very dilute sodium bicarbonate solution, even if diluted to 1
• Density: 1.3849 (rough estimate)